Cas no 1269468-16-7 (Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate)

• Product Name: Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate
• CAS No: 1269468-16-7
• MF: C₁₃H₈ClNO₂S
• MW: 277.726120948792
• CID: 4821961
• Update Time: 2025-06-09

Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-CHLOROTHIENO[2,3-C]QUINOLINE-6-CARBOXYLATE
• Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate

• Inchi： 1S/C13H8ClNO2S/c1-17-13(16)9-4-2-3-7-8-5-6-18-11(8)12(14)15-10(7)9/h2-6H,1H3
• InChI Key： DGKQZFPRRQYZSA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CS2)C2C=CC=C(C(=O)OC)C=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 4
• Topological Polar Surface Area: 67.4

Additional information on Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate

Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate (CAS No. 1269468-16-7): An Overview

Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate (CAS No. 1269468-16-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thienoquinoline scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate consists of a thieno[2,3-c]quinoline core with a methyl ester group at the C-6 position and a chlorine atom at the C-4 position. This structural arrangement imparts specific physicochemical properties that are crucial for its biological activity. The thienoquinoline moiety is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids.

Recent studies have highlighted the potential of Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate in several therapeutic areas. One notable area of research is its antitumor activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Another area of interest is the antimicrobial activity of Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is not yet fully understood but may involve the disruption of bacterial cell membranes or the inhibition of essential enzymes involved in bacterial metabolism.

In addition to its antitumor and antimicrobial properties, Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for its use as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in clinical settings.

The synthetic route to Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate has been well-documented in the literature. Typically, the synthesis involves a multi-step process starting from readily available starting materials such as 4-chloroaniline and thiophene derivatives. The key steps include the formation of the thienoquinoline core through cyclization reactions followed by functionalization at the C-6 position to introduce the methyl ester group.

In conclusion, Methyl 4-chlorothieno[2,3-C]quinoline-6-carboxylate (CAS No. 1269468-16-7) is a promising compound with a diverse range of biological activities. Its potential applications in cancer therapy, antimicrobial treatment, and anti-inflammatory therapy make it an attractive target for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.